Cas no 74214-62-3 (Ethyl b-Carboline-3-carboxylate (b-CCE))

Ethyl β-Carboline-3-carboxylate (β-CCE) is a synthetic β-carboline derivative known for its role as a selective inverse agonist of the benzodiazepine binding site on GABAA receptors. This compound exhibits high binding affinity and specificity, making it a valuable tool in neuropharmacological research for studying GABAergic neurotransmission and receptor modulation. β-CCE is particularly useful in investigations of anxiety, sedation, and convulsant mechanisms due to its ability to antagonize the effects of benzodiazepines. Its well-defined chemical properties and stability under standard laboratory conditions ensure reliable performance in experimental applications. Researchers utilize β-CCE for elucidating the structure-activity relationships of GABA receptor ligands and exploring potential therapeutic targets.

Ethyl b-Carboline-3-carboxylate (b-CCE) structure

74214-62-3 structure

Product Name:Ethyl b-Carboline-3-carboxylate (b-CCE)

CAS No:74214-62-3

MF:C₁₄H₁₂N₂O₂

MW:240.257283210754

MDL:MFCD00009730

CID:565027

PubChem ID:24854665

Update Time:2025-06-07

Ethyl b-Carboline-3-carboxylate (b-CCE) Chemical and Physical Properties

Names and Identifiers

- 9H-Pyrido[3,4-b]indole-3-carboxylic acid ethyl ester
- 9H-Pyrido(3,4-B)indole-3-carboxylic acid, ethyl ester
- BETA-CARBOLINE-3-CARBOXYLIC ACID ETHYL ESTER
- ethyl 9H-pyrido[3,4-b]indole-3-carboxylate
- Ethyl Beta-Carboline-3-Carboxylate
- Ethyl β-carboline-3-carboxylate (β-CCE)
- b-cce
- Ethyl 9H-pyrido(3,4-b)indole-3-carboxylate
- Ro 15-2538
- β-CCE
- cid_105078
- CS-0139317
- 3-carboethoxy-beta-carboline
- Beta CCE
- HMS3370N07
- NCGC00018132-05
- A838065
- Ethyl Beta-Carboline-3-carboxylate (Beta-CCE)
- BRD-K49061529-001-01-0
- ethyl 9hbeta-carboline-3-carboxylate
- IDI1_014741
- Oprea1_109443
- Biomol-NT_000276
- 9H-beta-Carboline-3-carboxylic acid ethyl ester (BCCE)
- 9H-beta-Carboline-3-carboxylic acid ethyl ester
- Ethyl (2)-carboline-3-carboxylate
- AKOS015898310
- ethyl 9H-pyrido[5,4-b]indole-3-carboxylate
- NCGC00163291-02
- CHEMBL11709
- HMS2231F03
- 74214-62-3
- beta-CCE
- beta-carbolin-3-carboxylic acid ethyl ester
- ethyl norharmancarboxylate
- 124475-91-8
- .BETA.-CCE
- Ethyl9H-pyrido[3,4-b]indole-3-carboxylate
- BDBM50244035
- UNII-HYW8K5N21Y
- HMS1440I10
- ethyl beta-carbolin-3-carboxylate
- 9H-PYRIDO(3,4-B)INDOLE-3-CARBOXYLIC ACID ETHYL ESTER
- PDSP2_001733
- Ethyl 9H-beta-carboline-3-carboxylate #
- 9H-Pyrido[3,4-b]indole-3-carboxylic acid, ethyl ester
- SR-01000632490-1
- Maybridge3_003354
- InChI=1/C14H12N2O2/c1-2-18-14(17)12-7-10-9-5-3-4-6-11(9)16-13(10)8-15-12/h3-8,16H,2H2,1H3
- NCGC00018132-04
- 9H-beta-Carboline-3-carboxylic acid ethyl ester(BCCE)
- MLS000069492
- BPBio1_001145
- ethyl-b-carboline-3-carboxylate
- NORHARMAN-3-CARBOXYLIC ACID ETHYL ESTER
- .beta.-Carboline-3-carboxylic acid ethyl ester
- HYW8K5N21Y
- FT-0641507
- PDSP1_001760
- SMR000059107
- ETHYL 9H-.BETA.-CARBOLINE-3-CARBOXYLATE
- Ethyl beta-carboline-3-carboxylate, 97%
- CHEBI:92850
- Ethyl
- NCGC00018132-02
- pyrido(3,4-b)indole-3-carboxylic acid ethyl ester
- 9H-Pyrido[3,4-b]indole-3-carboxylicacid, ethyl ester
- 9H-beta-Carboline-3-carboxylic acid ethyl ester(beta-CCE)
- CCG-42494
- NSC610937
- PDSP2_001743
- MLS001077351
- Ethyl 9H-beta-carboline-3-carboxylate
- 3-ethoxycarbonyl-9H-pyrido[3,4-b]indole
- 3-CARBOETHOXY-9H-PYRIDO(3,4-B)INDOLE
- A-carboline-3-carboxylate
- (betaCCE)9H-beta-Carboline-3-carboxylic acid ethyl ester
- ZCA21462
- NCGC00018132-01
- Ethyl-beta-carboline-3-carboxylate
- PDSP1_001750
- MFCD00009730
- KOVRZNUMIKACTB-UHFFFAOYSA-
- NCGC00018132-03
- NCGC00163291-01
- CHEMBL454606
- Ethyl beta -carboline-3-carboxylate ( beta -CCE)
- 3-carboethoxy-beta carboline
- ETHYL .BETA.-CARBOLINE-3-CARBOXYLATE [MI]
- NSC-610937
- BDBM50001486
- Q27164603
- Ethyl-.beta.-carboline-3-carboxylate
- Opera_ID_1435
- DTXSID70225208
- SCHEMBL601711
- ETHYL .BETA.-CARBOLINE-3-CARBOXYLATE
- A-carboline-3-carboxylate (
- A-CCE)
- HY-137494
- DB-055850
- Ethyl b-Carboline-3-carboxylate (b-CCE)
- MDL： MFCD00009730
- Inchi： 1S/C14H12N2O2/c1-2-18-14(17)12-7-10-9-5-3-4-6-11(9)16-13(10)8-15-12/h3-8,16H,2H2,1H3
- InChI Key： KOVRZNUMIKACTB-UHFFFAOYSA-N
- SMILES： O(CC)C(C1=CC2=C(C=N1)NC1C=CC=CC2=1)=O

Computed Properties

Exact Mass: 240.09000
Monoisotopic Mass: 240.089877630g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 321
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 4
XLogP3: 2.9
Topological Polar Surface Area: 55Å²

Experimental Properties

Density: 1.3±0.1 g/cm3
Melting Point: 228-230 °C (lit.)
Boiling Point: 470.9±25.0 °C at 760 mmHg
PSA: 54.98000
LogP: 2.89280
Merck: 13,3814
Vapor Pressure: 0.0±1.2 mmHg at 25°C

Ethyl b-Carboline-3-carboxylate (b-CCE) Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36
RTECS：RN7092000
Hazardous Material Identification：
Storage Condition：2-8 °C
Risk Phrases：R36/37/38

Ethyl b-Carboline-3-carboxylate (b-CCE) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
AstaTech	52277-0.25/G	ETHYL 9H-PYRIDO[3,4-B]INDOLE-3-CARBOXYLATE	74214-62-3	97%	0.25/G	$180	2022-06-02
AstaTech	52277-1/G	ETHYL 9H-PYRIDO[3,4-B]INDOLE-3-CARBOXYLATE	74214-62-3	97%	1/G	$449	2022-06-02
TRC	E901503-100mg	Ethyl b-Carboline-3-carboxylate (b-CCE)	74214-62-3		100mg	$ 53.00	2023-09-07
TRC	E901503-250mg	Ethyl b-Carboline-3-carboxylate (b-CCE)	74214-62-3		250mg	$ 98.00	2023-09-07
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	244309-1G	Ethyl b-Carboline-3-carboxylate (b-CCE)	74214-62-3	97%	1G	1559.14	2021-05-17
Alichem	A029187624-1g	Ethyl 9H-pyrido[3,4-b]indole-3-carboxylate	74214-62-3	95%	1g	$466.96	2023-09-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA02574-1g	Ethyl 9H-pyrido[3,4-b]indole-3-carboxylate	74214-62-3	97%	1g	¥3316.0	2024-07-19
SHENG KE LU SI SHENG WU JI SHU	sc-200163-100 mg	Ethyl β-carboline-3-carboxylate (β-CCE),	74214-62-3	≥97%	100MG	￥233.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-200163A-500 mg	Ethyl β-carboline-3-carboxylate (β-CCE),	74214-62-3	≥97%	500MG	￥978.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-200163-100mg	Ethyl β-carboline-3-carboxylate (β-CCE),	74214-62-3	≥97%	100mg	￥233.00	2023-09-05

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3. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

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4. An approach to biodegradable star polymeric architectures using disulfide coupling†

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